Cas no 941901-02-6 (4-(4-fluorobenzenesulfonyl)-N-(naphthalen-1-yl)butanamide)

• Product Name: 4-(4-fluorobenzenesulfonyl)-N-(naphthalen-1-yl)butanamide
• CAS No: 941901-02-6
• MF: C₂₀H₁₈FNO₃S
• MW: 371.425227642059
• CID: 5499901
• PubChem ID: 18585995
• Update Time: 2025-05-22

4-(4-fluorobenzenesulfonyl)-N-(naphthalen-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• AKOS024469413
• 4-(4-fluorobenzenesulfonyl)-N-(naphthalen-1-yl)butanamide
• 941901-02-6
• F2815-0435
• 4-((4-fluorophenyl)sulfonyl)-N-(naphthalen-1-yl)butanamide

• Inchi： 1S/C20H18FNO3S/c21-16-10-12-17(13-11-16)26(24,25)14-4-9-20(23)22-19-8-3-6-15-5-1-2-7-18(15)19/h1-3,5-8,10-13H,4,9,14H2,(H,22,23)
• InChI Key： AVHHHWWMZOVGLP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(CCCC(NC1=CC=CC2C=CC=CC1=2)=O)(=O)=O

Computed Properties

• Exact Mass: 371.09914277g/mol
• Monoisotopic Mass: 371.09914277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 4-(4-fluorobenzenesulfonyl)-N-(naphthalen-1-yl)butanamide

Comprehensive Overview of 4-(4-Fluorobenzenesulfonyl)-N-(naphthalen-1-yl)butanamide (CAS No. 941901-02-6)

4-(4-Fluorobenzenesulfonyl)-N-(naphthalen-1-yl)butanamide (CAS No. 941901-02-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its fluorobenzenesulfonyl and naphthalen-1-yl moieties, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its sulfonamide backbone, which is known for its versatility in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 4-(4-fluorobenzenesulfonyl)-N-(naphthalen-1-yl)butanamide has surged, driven by their enhanced stability and bioavailability. This aligns with the growing trend of fluorine-containing pharmaceuticals, which are frequently searched in academic and industrial databases. The compound’s CAS No. 941901-02-6 is often queried in conjunction with terms such as "sulfonamide derivatives", "naphthalene-based compounds", and "fluorinated drug candidates", reflecting its relevance in modern research.

The synthesis of 4-(4-fluorobenzenesulfonyl)-N-(naphthalen-1-yl)butanamide typically involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are critical for achieving high purity and yield, which are essential for its application in high-throughput screening and structure-activity relationship (SAR) studies. The compound’s molecular weight and logP value are also frequently analyzed, as they influence its pharmacokinetic properties.

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In conclusion, 4-(4-fluorobenzenesulfonyl)-N-(naphthalen-1-yl)butanamide (CAS No. 941901-02-6) represents a compelling case study in the intersection of organic chemistry and pharmaceutical innovation. Its structural features and applications continue to inspire both academic and industrial research, ensuring its prominence in scientific literature and online searches.